molecular formula C24H35FO5Si B8352321 Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate

Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate

Cat. No. B8352321
M. Wt: 450.6 g/mol
InChI Key: QVDQBZSBIDKRJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C24H35FO5Si and its molecular weight is 450.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate

Molecular Formula

C24H35FO5Si

Molecular Weight

450.6 g/mol

IUPAC Name

diethyl 4-[tert-butyl(dimethyl)silyl]oxy-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate

InChI

InChI=1S/C24H35FO5Si/c1-8-28-22(26)18-14-15-19(30-31(6,7)24(3,4)5)20(21(18)23(27)29-9-2)16-10-12-17(25)13-11-16/h10-13,15,18,20-21H,8-9,14H2,1-7H3

InChI Key

QVDQBZSBIDKRJR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CC=C(C(C1C(=O)OCC)C2=CC=C(C=C2)F)O[Si](C)(C)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 37 g (˜80% pure, 133.1 mmol, 1 equiv.) of 1E and 1Z-tert-butyl{[1-(4-fluorobenzylidene)prop-2-en-1-yl]oxy}dimethylsilane (Example 1, step C) and 17 mL (18 g, 104.6 mmol) diethyl(2E)-but-2-enedioate in 200 mL xylenes under nitrogen atmosphere was heated at 160° C. for 5 hr then cooled to RT. The solvent was evaporated under vacuum to give an oil which was used without further purification.
[Compound]
Name
1E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
17 mL
Type
reactant
Reaction Step One
[Compound]
Name
xylenes
Quantity
200 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of 37 g (˜80% pure, 133.1 mmol, 1 equiv.) of 1E and 1Z-tert-butyl{[1-(4-fluorobenzylidene)prop-2-en-1-yl]oxy}dimethylsilane (Example 1, step C) and 17 mL (18 g, 104.6 mmol) diethyl (2E)-but-2-enedioate in 200 mL xylenes under nitrogen atmosphere was heated at 160° C. for 5 hr then cooled to RT. The solvent was evaporated under vacuum to give an oil which was used without further purification.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
17 mL
Type
reactant
Reaction Step One
[Compound]
Name
xylenes
Quantity
200 mL
Type
solvent
Reaction Step One

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